Cas no 2197830-01-4 (3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane)

• Product Name: 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane
• CAS No: 2197830-01-4
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 5325714
• Update Time: 2025-10-31

3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-[(5-chloro-2-pyridinyl)oxy]-
• 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane

• Inchi： 1S/C12H15ClN2O/c13-10-1-2-12(14-7-10)16-11-8-15-5-3-9(11)4-6-15/h1-2,7,9,11H,3-6,8H2
• InChI Key： ZFTPUGYFLJEYRC-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(OC1=NC=C(Cl)C=C1)C2

Additional information on 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane

Introduction to 3-[(5-Chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane (CAS No. 2197830-01-4)

3-[(5-Chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane (CAS No. 2197830-01-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclo compounds, which are known for their diverse biological activities and structural flexibility. The presence of a 5-chloropyridin-2-yl moiety and an azabicyclo[2.2.2]octane ring system imparts distinct chemical and pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane is characterized by a bicyclic nitrogen-containing ring system linked to a chlorinated pyridine moiety through an ether linkage. This combination of functional groups provides a robust scaffold for the design and synthesis of bioactive molecules with potential applications in the treatment of neurological disorders, cancer, and inflammatory diseases.

Recent studies have highlighted the importance of azabicyclo compounds in drug discovery, particularly in the development of central nervous system (CNS) agents. The azabicyclo[2.2.2]octane ring system is known for its ability to enhance the lipophilicity and brain penetration of drug molecules, which is crucial for targeting CNS disorders such as Alzheimer's disease, Parkinson's disease, and depression. The introduction of a 5-chloropyridin-2-yl group further modulates the pharmacological profile, potentially enhancing receptor binding affinity and selectivity.

In the context of cancer research, 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane has shown promise as a potential antitumor agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis, such as the PI3K/AKT and MAPK pathways.

Beyond its potential as a therapeutic agent, 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane has also been investigated for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the structure-function relationships of biomolecules and understanding the molecular mechanisms underlying various biological processes. For instance, it has been used in studies to investigate the role of specific receptors in signal transduction pathways and to identify novel targets for drug discovery.

The synthesis of 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane typically involves multi-step procedures that include the formation of the azabicyclo ring system and subsequent functionalization with the chlorinated pyridine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane in various therapeutic settings. Early results from phase I trials have shown promising outcomes with regards to safety profiles and pharmacokinetic properties, paving the way for more advanced clinical studies.

In conclusion, 3-[(5-chloropyridin-2-yl)oxy]-1-azabicyclo[2.2.2]octane (CAS No. 2197830-01-4) represents a significant advancement in medicinal chemistry, offering a versatile platform for the development of novel therapeutic agents with broad-spectrum applications. Its unique structural features and promising biological activities make it an exciting candidate for further research and development in both academic and industrial settings.